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Compound of Interest

Compound Name: 3-Dehydroxy Chlorthalidone-D4

Cat. No.: B12418661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical data and

methodologies associated with 3-Dehydroxy Chlorthalidone-D4, a deuterated metabolite of

the diuretic and antihypertensive agent Chlorthalidone. This document is intended to serve as a

valuable resource for researchers and professionals engaged in drug metabolism studies,

pharmacokinetic analysis, and the development of analytical methods.

Quantitative Data Summary
The following tables summarize the key quantitative data for 3-Dehydroxy Chlorthalidone-D4,

compiled from various certificates of analysis.

Table 1: General Properties

Property Value Source

Molecular Formula C₁₄H₇D₄ClN₂O₃S [1][2]

Molecular Weight 326.79 g/mol [1][2]

Appearance White to Pale Brown Solid [1]

CAS Number (Unlabelled) 82875-49-8 [1]

Table 2: Purity and Isotopic Abundance
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Analysis Result

Purity by HPLC 99.3%

Deuterium Incorporation >98% atom D

Experimental Protocols
Detailed methodologies for the key analytical experiments performed on 3-Dehydroxy
Chlorthalidone-D4 are outlined below.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of 3-Dehydroxy Chlorthalidone-D4.

Instrumentation: A standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

Column: Information on the specific column used was not available in the provided

certificates of analysis. A common approach for similar compounds involves a C18 reversed-

phase column.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or

methanol) is typically employed.

Flow Rate: A flow rate of 0.5 - 1.5 mL/min is generally used.

Detection: UV detection at a wavelength of 254 nm is a common method for aromatic

compounds.

Injection Volume: Typically 5-20 µL.

Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

Sample Preparation: A stock solution of 3-Dehydroxy Chlorthalidone-D4 is prepared in a

suitable solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL.
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This stock solution is then diluted to an appropriate concentration for HPLC analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and isotopic labeling of 3-Dehydroxy
Chlorthalidone-D4.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experimental Parameters:

¹H NMR: To confirm the absence of protons at the deuterated positions and the overall

proton chemical shifts of the molecule.

²H NMR (Deuterium NMR): To directly observe the deuterium signals and confirm the

positions of isotopic labeling.

¹³C NMR: To confirm the carbon skeleton of the molecule.

Solvent: A deuterated solvent in which the compound is soluble, such as DMSO-d₆ or

Methanol-d₄.

Concentration: 5-10 mg of the sample dissolved in approximately 0.6 mL of the deuterated

solvent.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and confirm the isotopic enrichment of 3-
Dehydroxy Chlorthalidone-D4.

Instrumentation: A mass spectrometer, typically a high-resolution instrument such as a time-of-

flight (TOF) or Orbitrap mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Experimental Conditions:

Ionization Mode: Electrospray ionization (ESI) in either positive or negative ion mode is

commonly used.
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Mass Analyzer: High-resolution mass analysis is performed to obtain accurate mass

measurements.

Data Analysis: The mass spectrum is analyzed to identify the molecular ion peak ([M+H]⁺ or

[M-H]⁻) and its isotopic pattern, which confirms the number of deuterium atoms incorporated.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the metabolic pathway of Chlorthalidone and a typical

experimental workflow for the analysis of its deuterated metabolite.
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Caption: Metabolic pathway of Chlorthalidone to 3-Dehydroxy Chlorthalidone.
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Analytical Workflow for 3-Dehydroxy Chlorthalidone-D4
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Caption: Experimental workflow for the analysis of 3-Dehydroxy Chlorthalidone-D4.
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General Synthesis Workflow for Deuterated Metabolites
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Caption: A generalized workflow for the synthesis of 3-Dehydroxy Chlorthalidone-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorthalidone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. Chlorthalidone-D4 - Acanthus Research [acanthusresearch.com]

To cite this document: BenchChem. [Technical Guide: 3-Dehydroxy Chlorthalidone-D4
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418661#3-dehydroxy-chlorthalidone-d4-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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